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Compound of Interest

Compound Name: 1-Hexen-3-one-d3

Cat. No.: B12366258 Get Quote

An In-Depth Technical Guide to the Physical Characteristics of 1-Hexen-3-one-d3

This guide provides a comprehensive overview of the physical characteristics of 1-Hexen-3-
one-d3, a deuterated isotopologue of the α,β-unsaturated ketone, 1-hexen-3-one. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical analysis who require detailed information on the properties and

characterization of this compound.

Introduction
1-Hexen-3-one-d3 is a valuable tool in various research applications, particularly as an internal

standard in mass spectrometry-based quantification assays and as a tracer in metabolic

studies.[1] The incorporation of deuterium atoms provides a distinct mass shift, allowing for its

differentiation from the endogenous, non-deuterated analogue without significantly altering its

chemical properties. Understanding the physical characteristics of 1-Hexen-3-one-d3 is crucial

for its proper handling, storage, and application in experimental settings.

Due to the limited availability of experimentally determined physical data for 1-Hexen-3-one-
d3, this guide provides data for the non-deuterated parent compound, 1-hexen-3-one, as a

close approximation. The primary difference in physical properties is expected to be in the

molecular weight and, to a lesser extent, in properties such as boiling point and density.

Chemical Structure and Nomenclature
IUPAC Name: hex-1-en-3-one-d3
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Synonyms: Propyl vinyl ketone-d3, Vinyl propyl ketone-d3

Chemical Formula: C₆H₇D₃O

CAS Number: Not available for the d3 isotopologue. The CAS number for the non-deuterated

form is 1629-60-3.[2][3][4][5]

The position of the three deuterium atoms ("d3") is not uniformly specified across suppliers. A

common synthetic route would involve deuteration at the terminal methyl group (position 6). For

the purposes of molecular weight calculation in this guide, it is assumed that the deuteration is

at this position (1-Hexen-3-one-6,6,6-d3).

Tabulated Physical Characteristics
The following table summarizes the key physical characteristics of 1-Hexen-3-one. The data for

1-Hexen-3-one-d3 is estimated based on the non-deuterated compound, with the molecular

weight calculated based on the assumed deuteration at the C6 position.

Property 1-Hexen-3-one
1-Hexen-3-one-d3
(Calculated/Estimated)

Molecular Formula C₆H₁₀O[2][3][4][5] C₆H₇D₃O

Molecular Weight 98.14 g/mol [2][4] 101.16 g/mol

Boiling Point 127-129 °C[6]
Expected to be very similar to

the non-deuterated form.

Melting Point Not available[6] Not available

Density 0.840 g/mL[6]
Expected to be slightly higher

than the non-deuterated form.

Refractive Index 1.4275[6]
Expected to be very similar to

the non-deuterated form.

Appearance Colorless liquid Colorless liquid

Solubility Slightly soluble in water.[7]

Expected to have similar

solubility to the non-deuterated

form.
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Experimental Protocols for Physical
Characterization
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid compounds like 1-Hexen-3-one-d3.

Determination of Boiling Point (Micro Method)
This method is suitable for small sample volumes.

Apparatus:

Thiele tube or a similar heating apparatus (e.g., Mel-Temp)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Bunsen burner or hot plate

Procedure:

Add a small amount of the liquid sample (a few drops) into the small test tube.

Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer. The bottom of the test tube should be level with the

thermometer bulb.

Immerse the thermometer and the attached test tube into the Thiele tube containing the

heating oil.

Gently heat the side arm of the Thiele tube.
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Observe the capillary tube. A slow but steady stream of bubbles will emerge from the open

end of the capillary tube as the liquid's vapor pressure increases.

The boiling point is the temperature at which the stream of bubbles just ceases, and the

liquid begins to enter the capillary tube. Record this temperature.

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.

Apparatus:

Pycnometer or a volumetric flask (e.g., 1 mL or 5 mL)

Analytical balance

Thermometer

Procedure:

Carefully clean and dry the pycnometer.

Determine and record the mass of the empty pycnometer using an analytical balance.

Fill the pycnometer with the liquid sample up to the calibration mark, ensuring there are no

air bubbles.

Record the temperature of the liquid.

Determine and record the mass of the pycnometer filled with the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty pycnometer from the

mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Spectroscopic Characterization
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Deuterium labeling has a significant and predictable effect on mass spectra and Nuclear

Magnetic Resonance (NMR) spectra.

4.3.1. Mass Spectrometry (MS)

Principle: In mass spectrometry, the molecular ion peak (M+) for 1-Hexen-3-one-d3 will be

shifted by +3 m/z units compared to the non-deuterated compound due to the presence of

three deuterium atoms.

Experimental Workflow:

Prepare a dilute solution of the sample in a suitable volatile solvent.

Introduce the sample into the mass spectrometer (e.g., via direct infusion or coupled with

gas or liquid chromatography).

Acquire the mass spectrum and identify the molecular ion peak.

Compare the observed molecular ion peak with the calculated exact mass of C₆H₇D₃O.

4.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: In ¹H NMR, the signal corresponding to the protons that have been replaced by

deuterium will be absent or significantly reduced in intensity. In ²H (Deuterium) NMR, a signal

will be observed at the chemical shift corresponding to the position of the deuterium atoms.

[8]

Experimental Workflow:

Dissolve the sample in a suitable deuterated NMR solvent (e.g., CDCl₃).

Acquire the ¹H NMR spectrum. The absence of a signal at the chemical shift of the protons

at the deuterated position confirms the isotopic labeling.

If available, acquire a ²H NMR spectrum to directly observe the deuterium signal.

Mandatory Visualizations
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Logical Workflow for Physical Characterization
The following diagram illustrates a logical workflow for the comprehensive physical and

chemical characterization of 1-Hexen-3-one-d3.

Synthesis and Purification

Physical and Spectroscopic Characterization

Data Analysis and Verification

Final Documentation

Synthesis of 1-Hexen-3-one-d3

Purification (e.g., Distillation)

Boiling Point Determination Density Measurement Refractive Index Measurement Mass Spectrometry (MS) NMR Spectroscopy (¹H and ²H)

Tabulate Physical Constants Structure and Isotopic Purity Verification

Generate Technical Guide

Click to download full resolution via product page

Caption: Workflow for the synthesis and characterization of 1-Hexen-3-one-d3.

Conclusion
This technical guide provides a detailed overview of the physical characteristics of 1-Hexen-3-
one-d3, leveraging data from its non-deuterated analogue and established experimental

protocols. While specific experimental data for the deuterated compound is limited, the
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provided information and methodologies offer a solid foundation for its use in research and

development. The key distinguishing features of 1-Hexen-3-one-d3 are its increased molecular

weight and the corresponding shifts in its mass and NMR spectra, which are fundamental to its

application as an isotopic tracer and internal standard. Researchers are advised to perform

their own characterization to confirm the properties of their specific batch of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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